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Introduction
WWL0245 is a potent and isoform-selective Proteolysis Targeting Chimera (PROTAC) that

specifically targets Bromodomain-containing protein 4 (BRD4) for degradation.[1][2] Developed

from the dual Bromodomain and Extra-Terminal domain (BET) and Polo-like kinase 1 (PLK1)

inhibitor WNY0824, WWL0245 has demonstrated significant promise as a therapeutic

candidate, particularly in the context of Androgen Receptor (AR)-positive prostate cancer.[1][2]

This technical guide provides a comprehensive overview of the target selectivity profile of

WWL0245, presenting quantitative data, detailed experimental methodologies, and visual

representations of its mechanism of action.

The selectivity of PROTACs is a critical parameter for their therapeutic index, minimizing off-

target effects and associated toxicities.[2] WWL0245 has been engineered to exhibit high

selectivity for BRD4 over other members of the BET family (BRD2 and BRD3) and its parent

compound's other target, PLK1.

Quantitative Selectivity Profile
The selectivity of WWL0245 has been quantitatively assessed by determining its half-maximal

degradation concentration (DC50) against BRD4 and other potential targets. The data clearly

indicates a profound selectivity for BRD4.
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Target Protein
DC50 (Half-Maximal
Degradation
Concentration)

Reference Cell Lines

BRD4 < 1 nM

AR-positive prostate cancer

cell lines (VCaP, LNCaP,

22Rv1)

BRD2 > 1 µM Not specified

BRD3 > 1 µM Not specified

PLK1 > 1 µM Not specified

Signaling Pathway and Mechanism of Action
WWL0245 functions by hijacking the ubiquitin-proteasome system to induce the degradation of

BRD4. As a PROTAC, it is a heterobifunctional molecule, with one end binding to BRD4 and

the other recruiting an E3 ubiquitin ligase. This proximity induces the ubiquitination of BRD4,

marking it for degradation by the proteasome. The degradation of BRD4 leads to the

downregulation of its downstream targets, including c-Myc, and subsequently inhibits the

proliferation of cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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